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Compound Name:
Oxacyclohexadec-13-en-2-one,

(13E)-

Cat. No.: B12686195 Get Quote

An In-depth Technical Guide to (13E)-Oxacyclohexadec-13-en-2-one

This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of (13E)-Oxacyclohexadec-13-en-2-one, a macrocyclic lactone utilized

primarily as a synthetic musk in the fragrance industry. This document is intended for

researchers, scientists, and professionals in the fields of chemistry, toxicology, and drug

development.

Introduction
(13E)-Oxacyclohexadec-13-en-2-one belongs to the class of macrocyclic lactones, which are

characterized by a large ring structure containing an ester group.[1] The nomenclature

specifies a 16-membered ring containing one oxygen atom ("oxa"), a ketone functional group

(as part of the lactone) at the 2-position ("-2-one"), and a carbon-carbon double bond at the 13-

position ("-13-en-") with an E (trans) stereochemistry.[1] These structural features impart

unique physicochemical properties that are crucial for its application as a fragrance ingredient.

[1]

Macrocyclic musks like (13E)-Oxacyclohexadec-13-en-2-one are valued for their characteristic

musk odor and their stability in various formulations.[2] Understanding their chemical and

toxicological profiles is essential for their safe and effective use.
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Caption: Classification of (13E)-Oxacyclohexadec-13-en-2-one.

Physical and Chemical Properties
The physical and chemical properties of (13E)-Oxacyclohexadec-13-en-2-one and its isomers

are summarized in the table below. It is important to note that some of the data are estimated

values from computational models.
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Property Value Reference(s)

IUPAC Name
(13E)-Oxacyclohexadec-13-

en-2-one
[1]

Synonyms

(E)-13-musk decenone, trans-

13-oxacyclohexadec-13-en-2-

one

[3]

CAS Number 4941-78-0 [3]

Molecular Formula C₁₅H₂₆O₂ [4]

Molecular Weight 238.37 g/mol [4]

Appearance
Colorless to pale yellow clear

liquid to solid (est.)
[3]

Odor Musk [3]

Boiling Point
383.00 to 384.00 °C @ 760.00

mm Hg
[3]

Flash Point 322.00 °F (161.20 °C) (est.) [3]

Vapor Pressure
0.000004 mmHg @ 25.00 °C

(est.)
[3]

Solubility in Water 1.859 mg/L @ 25 °C (est.) [3]

Solubility in Alcohol Soluble [3]

logP (o/w) 5.060 (est.) [3]

Synthesis and Purification
Synthesis
The industrial synthesis of macrocyclic lactones such as (13E)-Oxacyclohexadec-13-en-2-one

often employs Ring-Closing Metathesis (RCM).[5] This method is favored for its efficiency and

selectivity in forming large rings.[5] An alternative, more traditional approach is acid-catalyzed

lactonization, which involves the intramolecular esterification of a corresponding hydroxy

carboxylic acid.[5]
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Experimental Protocol: Generalized Ring-Closing Metathesis (RCM)

A detailed experimental protocol for the specific synthesis of (13E)-Oxacyclohexadec-13-en-2-

one is not readily available in the reviewed literature. However, a general procedure for the

RCM synthesis of a macrocyclic lactone is as follows:

Precursor Synthesis: A linear diene precursor containing an ester linkage is synthesized

through standard organic chemistry methods. The placement of the terminal alkenes is

designed to yield the desired 16-membered ring upon cyclization.

Ring-Closing Metathesis: The diene precursor is dissolved in an appropriate solvent (e.g.,

toluene or dichloromethane) under an inert atmosphere (e.g., argon or nitrogen). A

ruthenium-based catalyst, such as a Grubbs' catalyst, is added to the solution.[6][7] The

reaction mixture is typically stirred at a specific temperature (e.g., room temperature to

reflux) for a period ranging from a few hours to overnight, until the reaction is complete as

monitored by techniques like Thin Layer Chromatography (TLC) or Gas Chromatography

(GC).

Work-up: Upon completion, the reaction is quenched, and the catalyst is removed. This can

be achieved by adding a quenching agent and then filtering the mixture through a pad of

silica gel or by using specialized scavenger resins. The solvent is then removed under

reduced pressure.
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Generalized Experimental Workflow for RCM Synthesis
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Caption: Generalized workflow for RCM synthesis.
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Purification
The crude product obtained from synthesis is typically purified using chromatographic

techniques. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC)

are powerful methods for separating the desired macrocyclic lactone from unreacted starting

materials, byproducts, and catalyst residues.[2]

Experimental Protocol: Generalized Purification

Chromatography: The crude product is subjected to column chromatography on silica gel. A

solvent system (mobile phase) of appropriate polarity (e.g., a mixture of hexane and ethyl

acetate) is used to elute the components. Fractions are collected and analyzed (e.g., by

TLC) to identify those containing the pure product.

Solvent Removal: The fractions containing the pure product are combined, and the solvent is

removed under reduced pressure to yield the purified (13E)-Oxacyclohexadec-13-en-2-one.

Characterization: The purity and identity of the final product are confirmed by analytical

techniques such as GC-MS and NMR spectroscopy.[2]
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General Purification and Analysis Workflow
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Caption: General purification and analysis workflow.

Spectroscopic Analysis
Detailed spectral data for (13E)-Oxacyclohexadec-13-en-2-one are not widely available in the

searched literature. However, based on its structure, the following characteristic signals would

be expected:
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¹H NMR: Signals corresponding to the olefinic protons of the C=C double bond, protons

alpha to the ester carbonyl, protons on the carbon bearing the ester oxygen, and a complex

of signals for the methylene groups of the macrocyclic ring.

¹³C NMR: A signal for the ester carbonyl carbon, signals for the sp² hybridized carbons of the

C=C double bond, a signal for the carbon attached to the ester oxygen, and multiple signals

for the sp³ hybridized carbons of the ring. A ¹³C NMR spectrum is available for the related

isomer, Oxacyclohexadecen-2-one, (12Z).[8]

Infrared (IR) Spectroscopy: A strong absorption band characteristic of the C=O stretch of the

lactone (ester) functional group, typically in the region of 1730-1750 cm⁻¹. Also, C-O

stretching bands and bands associated with the C=C double bond would be present.

Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak

corresponding to the molecular weight of the compound (m/z = 238.37).

Biological and Toxicological Information
(13E)-Oxacyclohexadec-13-en-2-one is used as a fragrance ingredient.[3] Its biological effects

are primarily of interest in the context of human safety and environmental impact. The

toxicological data is often available for the general class of oxacyclohexadecen-2-ones rather

than for each specific isomer.[9]

Toxicological Endpoint Result Reference(s)

Genotoxicity Not genotoxic [9]

Repeated Dose Toxicity NOAEL = 1000 mg/kg/day [9]

Reproductive Toxicity NOAEL = 1000 mg/kg/day [9]

Skin Sensitization Potential for skin sensitization [9][10]

Phototoxicity
Not expected to be

phototoxic/photoallergenic
[9]

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects
[4]
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While natural musk and its primary active component, muscone, have been studied for

pharmacological effects such as anti-inflammatory and neuroprotective activities, it is important

to note that these findings do not directly apply to synthetic macrocyclic lactones like (13E)-

Oxacyclohexadec-13-en-2-one.[11][12]

Chemical Reactivity
The chemical reactivity of (13E)-Oxacyclohexadec-13-en-2-one is dictated by its two primary

functional groups: the lactone (ester) and the alkene.

Hydrolysis: The ester bond can be cleaved through hydrolysis, typically catalyzed by acid or

base, to yield the corresponding ω-hydroxy carboxylic acid.[2]

Reduction: The ester can be reduced using strong reducing agents like lithium aluminum

hydride (LiAlH₄) to form a diol.

Catalytic Hydrogenation: The carbon-carbon double bond can be reduced to a single bond

using a metal catalyst (e.g., Pd/C) and hydrogen gas, yielding the saturated macrocyclic

lactone, oxacyclohexadecan-2-one.[5]

Epoxidation: The alkene can be converted to an epoxide using a peroxy acid such as meta-

chloroperoxybenzoic acid (m-CPBA).[5]

Ozonolysis: Oxidative cleavage of the double bond with ozone (O₃), followed by a reductive

or oxidative work-up, will break the ring and form two smaller molecules with carbonyl

functional groups (aldehydes or carboxylic acids).[5]

Key Chemical Reactions of (13E)-Oxacyclohexadec-13-en-2-one
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Caption: Key chemical reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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